3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane

• Molecular Formula: C8H15NS
• Molecular Weight: 157.28 g/mol
• IUPAC Name: 3-methylsulfanyl-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C8H15NS/c1-10-8-4-6-2-3-7(5-8)9-6/h6-9H,2-5H2,1H3
• InChI Key: CDSOONQZLNZDOD-UHFFFAOYSA-N
• Canonical SMILES: CSC1CC2CCC(C1)N2

Description

3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane is a tropane derivative characterized by a bicyclic structure with a sulfur-containing methyl group at the 3-position. Its hydrochloride salt (CAS: 1823328-12-6) has a molecular formula of C₈H₁₆ClNS and a molecular weight of 193.74 . The methylsulfanyl (SCH₃) substituent distinguishes it from other azabicyclo[3.2.1]octane derivatives, which often feature aryl, benzyl, or carbonyl groups. This compound’s structural simplicity and sulfur moiety suggest unique physicochemical and pharmacological properties compared to analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane can be achieved through several methods. One common approach involves the intramolecular [3 + 2] nitrone cycloaddition reaction. This method is highly regio- and diastereoselective, allowing for the efficient construction of the bicyclo[3.2.1]octane scaffold . The reaction typically involves vinylogous carbonates and N-substituted hydroxylamine hydrochlorides under catalyst-free conditions .

Industrial Production Methods

Industrial production of this compound may involve scaling up the aforementioned synthetic routes. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and efficiency. Additionally, employing green chemistry principles, such as solvent recycling and waste minimization, can make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane undergoes various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the bicyclic framework or the sulfur-containing group.

Substitution: The methylsulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Modified bicyclic frameworks and reduced sulfur-containing groups.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with various biological activities.

Medicine: Explored for its potential therapeutic properties, including anticancer and antiviral activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity. For example, it may inhibit specific enzymes involved in disease pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Key Observations

Position-Specific Effects :

• C3 Substituents : Aryl groups (e.g., 4-fluorophenyl) enhance transporter affinity, while sulfanyl groups (methyl or aromatic) prioritize lipophilicity and metabolic stability.
• C8 Substituents : Fluorinated benzyl groups improve CNS penetration, whereas sulfonamides or pyrazoles modulate solubility and off-target effects .

Biological Target Selectivity :

• DAT inhibitors (e.g., WIN35,428) require aryl and carbomethoxy groups at C3β/C2β, whereas opioid modulators (e.g., diarylmethylene derivatives) demand bulky C3 substituents .

Metabolic Considerations :

• Microbiological studies show that N-substituents (e.g., phenyloxycarbonyl) influence oxygenation patterns, affecting metabolite profiles .

Biological Activity

3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane, also known as 3-(Methylthio)-8-azabicyclo[3.2.1]octane, is a bicyclic compound that has attracted significant attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a bicyclo[3.2.1]octane framework, which is a common motif in many biologically active molecules. The presence of the methylthio group enhances its chemical diversity and potential for various applications in drug development.

Interaction with Enzymes

One of the key mechanisms of action for 3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane is its interaction with acetylcholinesterase (AChE) , an enzyme responsible for the hydrolysis of acetylcholine in the synaptic cleft. The compound acts as an AChE inhibitor , leading to increased levels of acetylcholine and prolonged cholinergic signaling, which can enhance cognitive function and memory retention in animal models.

Pharmacological Implications

The inhibition of AChE suggests potential applications in treating neurodegenerative diseases such as Alzheimer's disease, where cholinergic signaling is impaired. Additionally, the compound has been explored for its effects on monoamine neurotransmitter systems , particularly its role as a monoamine reuptake inhibitor, which may be beneficial in treating mood disorders such as depression and anxiety .

In Vitro Studies

In vitro studies have demonstrated that 3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane exhibits significant inhibitory activity against AChE, with varying degrees of potency depending on structural modifications and environmental conditions. The compound's stability under standard laboratory conditions has been noted, allowing for extended observation of its effects on cellular functions.

In Vivo Studies

Animal model studies indicate that at low doses, this compound can enhance cognitive function and improve memory retention in rodents. Dosage variations have shown that higher concentrations may lead to different pharmacological effects, necessitating careful dosage management in therapeutic applications.

Research Findings and Case Studies

Recent research has highlighted several important findings regarding the biological activity of 3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane:

Study	Findings
	Demonstrated AChE inhibition leading to increased cholinergic signaling in neuronal cells.
	Explored the compound's potential as a monoamine reuptake inhibitor for mood disorders.
	Investigated metabolic pathways and pharmacokinetics, revealing liver metabolism via cytochrome P450 enzymes.

Future Directions

Future research directions may include:

• Structural Modifications : Investigating how modifications to the azabicyclo structure influence potency and selectivity towards specific receptors or enzymes.
• Clinical Applications : Exploring the therapeutic potential in clinical settings for treating neurodegenerative diseases and mood disorders.
• Synthesis Improvements : Developing new synthetic methodologies to enhance yield and stereochemical configurations necessary for biological activity.